Cas no 867135-95-3 (3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one)

3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one structure

867135-95-3 structure

Product Name:3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one

CAS No:867135-95-3

MF:C₂₅H₂₀ClN₃O₃

MW:445.897604942322

CID:6408439

PubChem ID:4530550

Update Time:2023-12-27

3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one
- 2(1H)-Quinolinone, 3-[1-acetyl-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-
- F1656-0086
- 3-[2-acetyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]-6-chloro-1-methyl-4-phenylquinolin-2-one
- 3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one
- Z57805455
- 867135-95-3
- 3-(1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)-6-chloro-1-methyl-4-phenylquinolin-2(1H)-one
- AKOS016882014
- SR-01000013907
- HMS1654M03
- AB01286143-01
- AKOS001705498
- SR-01000013907-1
- NCGC00287177-01
- Inchi： 1S/C25H20ClN3O3/c1-15(30)29-21(22-9-6-12-32-22)14-19(27-29)24-23(16-7-4-3-5-8-16)18-13-17(26)10-11-20(18)28(2)25(24)31/h3-13,21H,14H2,1-2H3
- InChI Key： VGDBUFWLBPZHOA-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(N2C)=O)C1CC(C2=CC=CO2)N(C(C)=O)N=1

Computed Properties

Exact Mass: 445.1193192g/mol
Monoisotopic Mass: 445.1193192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 834
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 66.1Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Predicted)
Boiling Point: 593.6±60.0 °C(Predicted)
pka: -1.77±0.60(Predicted)

3-1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1656-0086-2μmol	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1656-0086-5μmol	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1656-0086-10μmol	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1656-0086-20μmol	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1656-0086-1mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1656-0086-2mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1656-0086-3mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1656-0086-4mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1656-0086-5mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1656-0086-10mg	3-[1-acetyl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one	867135-95-3	90%+	10mg	$79.0	2023-05-17